2-(2-Chloro-6-fluorophenyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H15ClFN3O2/c20-15-7-4-8-16(21)14(15)9-17(25)24-10-13(11-24)19-22-18(23-26-19)12-5-2-1-3-6-12/h1-8,13H,9-11H2
• InChI Key: PUBAPLHFKGPKGV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=C(C=CC=C2Cl)F)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C19H15ClFN3O2
• Molecular Weight: 371.8 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H15ClFN3O2 and its molecular weight is 371.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Evaluation

• Novel derivatives of 1,3,4-oxadiazole compounds, including those similar in structure to the specified compound, have been synthesized and characterized. Their antiproliferative activity was tested on human carcinoma cell lines, showing good cytotoxicity, particularly on Caco-2 cell lines (Adimule et al., 2014).

Antibacterial and Antifungal Agents

• Some derivatives have been synthesized and reported for their antibacterial and antifungal activities. These studies help elucidate the structure-activity relationship of such compounds (Giri et al., 1988).

Structural Characterization and Antimicrobial Activity

• Various substituted phenyl amides of similar compounds have been synthesized and screened for antibacterial and antifungal activity, demonstrating efficacy comparable to standard medicinal agents (Pejchal et al., 2015).

Synthesis and Antimicrobial Evaluation of Oxadiazoles

• New oxadiazoles derived from phenylpropionohydrazides have been synthesized and evaluated for anti-bacterial and anti-fungal activity. These compounds have shown significant activity against various strains (Fuloria et al., 2009).

Synthesis of Antimicrobial Azetidinones

• New azetidinones have been synthesized from Schiff bases of 5-phenyltetrazole and evaluated for their significant activity against bacteria and fungi tested (Mohite et al., 2011).

Microwave Solvent-Free Synthesis of Antimicrobial Compounds

• A series of compounds, including azetidinones, have been synthesized using an environmentally benign procedure and evaluated for their antimicrobial activity (Patel et al., 2005).